627-05-4

1-Nitrobutane

In Stock

• CAS RN:
• 627-05-4

• Formula:
• C4H9NO2

• InChI:
• InChI=1S/C4H9NO2/c1-2-3-4-5(6)7/h2-4H2,1H3

• InChIKey:
• NALZTFARIYUCBY-UHFFFAOYSA-N

• Low-energy velocity map photoelectron imaging of 1-nitrobutane anions by photoelectron spectroscopy has been reported. Hydrothermal reaction of 1-nitrobutane in high-temperature water has been reported.
  1-nitrobutane is a colorless liquid. (NTP, 1992)
  1-nitrobutane is a C-nitro compound.
  

5,6-Dihydrouridine

In Stock

• CAS RN:
• 5627-05-4

• Formula:
• C9H14N2O6

• InChI:
• InChI=1S/C9H14N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4,6-8,12,14-15H,1-3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1

• InChIKey:
• ZPTBLXKRQACLCR-XVFCMESISA-N

• 5,6-Dihydrouridine is a pyrimidine nucleoside and derivative of uridine. It is present in, and provides conformational flexibility to, tRNA from bacteria, eukaryotes, and some archaea. 5,6-Dihydrouridine inhibits E. coli cytidine deaminase in a cell-free assay (Ki = 3.4 µM). Serum levels of 5,6-dihydrouridine are increased in patients with prostate cancer and positively correlated with lethality.
  5, 6-Dihydrouridine belongs to the class of organic compounds known as glycosylamines. Glycosylamines are compounds consisting of an amine with a beta-N-glycosidic bond to a carbohydrate, thus forming a cyclic hemiaminal ether bond (alpha-amino ether). 5, 6-Dihydrouridine is soluble (in water) and a very weakly acidic compound (based on its pKa). 5, 6-Dihydrouridine has been detected in multiple biofluids, such as urine and blood. Within the cell, 5, 6-dihydrouridine is primarily...

Benzeneacetic acid, a-hydroxy-a-phenyl-, 1,1-diMethylethyl ester

• CAS RN:
• 107627-05-4

• Formula:
• C19H19ClN8S

• InChI:
• InChI=1S/C19H19ClN8S/c1-2-12-15(20)14-17(25-12)26-19(27-18(14)28-6-3-10(21)9-28)29-11-7-13-16(24-8-11)23-5-4-22-13/h4-5,7-8,10H,2-3,6,9,21H2,1H3,(H,25,26,27)/t10-/m1/s1

• InChIKey:
• WXCUMDKJRMUULE-SNVBAGLBSA-N

• Benzeneacetic acid, a-hydroxy-a-phenyl-, 1,1-diMethylethyl ester, also known as Benzeneacetic acid, a-hydroxy-a-phenyl-, 1,1-diMethylethyl ester, is a useful research compound. Its molecular formula is C19H19ClN8S and its molecular weight is 426.927. The purity is usually 95%.

2,3-Dimethylcyclopenta[b]pyrrole-4,6(1H,5H)-dione

• CAS RN:
• 160627-05-4

• Formula:
• C9H9NO2

• InChI:
• InChI=1S/C9H9NO2/c1-4-5(2)10-9-7(12)3-6(11)8(4)9/h10H,3H2,1-2H3

• InChIKey:
• JMKQZZHGDWXRQB-UHFFFAOYSA-N

• 2,3-Dimethylcyclopenta[b]pyrrole-4,6(1H,5H)-dione, also known as 2,3-Dimethylcyclopenta[b]pyrrole-4,6(1H,5H)-dione, is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.176. The purity is usually 95%.